Cas no 1509658-84-7 (2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid
• CAS No: 1509658-84-7
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 5741628
• PubChem ID: 79742978
• Update Time: 2025-05-20

2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138556
• AKOS018300667
• 1509658-84-7
• 2-(5-bromo-2-fluorophenyl)-3-methylbutanoicacid
• CS-0273436
• 2-(5-bromo-2-fluorophenyl)-3-methylbutanoic acid
• Benzeneacetic acid, 5-bromo-2-fluoro-α-(1-methylethyl)-
• 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid

• Inchi： 1S/C11H12BrFO2/c1-6(2)10(11(14)15)8-5-7(12)3-4-9(8)13/h3-6,10H,1-2H3,(H,14,15)
• InChI Key： GWHVTLHPMKIHBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C(=O)O)C(C)C)F

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.464±0.06 g/cm3(Predicted)
• Boiling Point: 330.3±27.0 °C(Predicted)
• pka: 3.82±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid

Introduction to 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid (CAS No. 1509658-84-7)

2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid (CAS No. 1509658-84-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromo and fluoro substituent on the phenyl ring, as well as a methylbutanoic acid moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid is C₁₁H₁₃BrFO₂, with a molecular weight of approximately 267.12 g/mol. Its structural complexity and the presence of multiple functional groups contribute to its potential as a lead compound in the design of novel therapeutic agents. The bromo and fluoro substituents on the phenyl ring can influence the compound's lipophilicity, metabolic stability, and binding affinity to specific biological targets, while the carboxylic acid group provides opportunities for conjugation and prodrug formation.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties, making it a subject of interest for further investigation. For instance, studies have demonstrated that 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid can inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential use in the treatment of inflammatory diseases, including arthritis and asthma.

Beyond its anti-inflammatory effects, 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which it exerts these effects is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation. For example, it has been reported to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in cancer cells.

The structural features of 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid also make it an attractive candidate for drug development due to its favorable pharmacokinetic properties. The presence of the bromo and fluoro substituents can enhance the compound's lipophilicity, which is crucial for improving its bioavailability and tissue distribution. Additionally, the carboxylic acid group can be modified through esterification or amide formation to create prodrugs with improved solubility and stability.

In terms of synthesis, 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid can be prepared using various synthetic routes. One common approach involves the reaction of 5-bromo-2-fluorobenzaldehyde with 3-methylbutanoyl chloride followed by reduction to form the desired carboxylic acid. This method provides a scalable and efficient route for producing the compound in sufficient quantities for both research and commercial purposes.

The safety profile of 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid is another important consideration in its development as a therapeutic agent. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its suitability for human use.

In conclusion, 2-(5-Bromo-2-fluorophenyl)-3-methylbutanoic acid (CAS No. 1509658-84-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, this compound holds significant promise for addressing unmet medical needs in various disease areas.